Cas no 2172072-03-4 (1-3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-ylethan-1-one)
1-(3-(Butan-2-yl)-1-ethyl-1H-pyrazol-5-yl)ethan-1-one is a pyrazole-based organic compound with potential applications in pharmaceutical and agrochemical research. Its structure features a substituted pyrazole core, offering versatility for further functionalization. The presence of an ethyl group at the 1-position and a butan-2-yl substituent at the 3-position enhances steric and electronic properties, which may influence reactivity and binding affinity in target interactions. The acetyl moiety at the 5-position provides a reactive site for derivatization, making it a useful intermediate in synthetic chemistry. This compound is of interest due to its potential role in developing biologically active molecules, particularly in medicinal chemistry and crop protection applications.
2172072-03-4 structure
Product Name:1-3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-ylethan-1-one
CAS No:2172072-03-4
MF:C11H18N2O
MW:194.273422718048
CID:5899137
PubChem ID:165588507
Update Time:2025-06-28
1-3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-ylethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-ylethan-1-one
- 1-[3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-yl]ethan-1-one
- 2172072-03-4
- EN300-1617212
-
- Inchi： 1S/C11H18N2O/c1-5-8(3)10-7-11(9(4)14)13(6-2)12-10/h7-8H,5-6H2,1-4H3
- InChI Key： DDYCPXCGAQCCAC-UHFFFAOYSA-N
- SMILES： O=C(C)C1=CC(C(C)CC)=NN1CC
Computed Properties
- Exact Mass: 194.141913202g/mol
- Monoisotopic Mass: 194.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 34.9Ų
1-3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-ylethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1617212-0.05g |
1-[3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-yl]ethan-1-one |
2172072-03-4 | 0.05g |
$768.0 | 2023-06-04 | ||
| Enamine | EN300-1617212-0.1g |
1-[3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-yl]ethan-1-one |
2172072-03-4 | 0.1g |
$804.0 | 2023-06-04 | ||
| Enamine | EN300-1617212-0.25g |
1-[3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-yl]ethan-1-one |
2172072-03-4 | 0.25g |
$840.0 | 2023-06-04 | ||
| Enamine | EN300-1617212-0.5g |
1-[3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-yl]ethan-1-one |
2172072-03-4 | 0.5g |
$877.0 | 2023-06-04 | ||
| Enamine | EN300-1617212-1.0g |
1-[3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-yl]ethan-1-one |
2172072-03-4 | 1g |
$914.0 | 2023-06-04 | ||
| Enamine | EN300-1617212-2.5g |
1-[3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-yl]ethan-1-one |
2172072-03-4 | 2.5g |
$1791.0 | 2023-06-04 | ||
| Enamine | EN300-1617212-5.0g |
1-[3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-yl]ethan-1-one |
2172072-03-4 | 5g |
$2650.0 | 2023-06-04 | ||
| Enamine | EN300-1617212-10.0g |
1-[3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-yl]ethan-1-one |
2172072-03-4 | 10g |
$3929.0 | 2023-06-04 | ||
| Enamine | EN300-1617212-50mg |
1-[3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-yl]ethan-1-one |
2172072-03-4 | 50mg |
$768.0 | 2023-09-23 | ||
| Enamine | EN300-1617212-100mg |
1-[3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-yl]ethan-1-one |
2172072-03-4 | 100mg |
$804.0 | 2023-09-23 |
1-3-(butan-2-yl)-1-ethyl-1H-pyrazol-5-ylethan-1-one Related Literature
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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